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Compound of Interest

Compound Name: 2-Propenal, 2,3-diethoxy-

CAS No.: 14316-70-2

Cat. No.: B3240278

Get Quote

Chemical Identity & Structural Significance
2,3-Diethoxy-2-propenal (also known as 2,3-diethoxyacrolein) is a vicinally substituted enal

characterized by a "push-pull" electronic structure. It features an electron-withdrawing formyl

group at C1, balanced by electron-donating ethoxy groups at the

(C2) and

(C3) positions. This unique substitution pattern makes it a potent 1,3-dielectrophile with tunable
reactivity, serving as a critical building block for constructing oxygenated heterocycles such as
4-alkoxypyrazoles and 5-alkoxypyrimidines.

Physicochemical Profile[1][2][3][4][5][6][7][8][9]
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Property Value Note

CAS Number 14316-70-2 Verified Identifier

IUPAC Name 2,3-Diethoxyprop-2-enal Systematic Name

Molecular Formula

Molecular Weight 144.17 g/mol

Appearance Colorless to pale yellow oil Oxidizes upon standing

Boiling Point ~85–90°C (at 10 mmHg) Estimated based on homologs

Solubility Soluble in DCM, THF, EtOH Hydrolyzes in water/acid

Reactivity Class -Unsaturated Aldehyde
Michael Acceptor / 1,3-

Dielectrophile

Synthesis & Preparation Protocols
The synthesis of 2,3-diethoxyacrolein is non-trivial due to the sensitivity of the enol ether

moiety. The most robust route involves the Vilsmeier-Haack formylation of 1,2-diethoxyethene.

This method ensures regioselective introduction of the formyl group while preserving the vicinal

diethoxy architecture.

Primary Synthetic Route: Vilsmeier-Haack Formylation
This protocol utilizes 1,2-diethoxyethene as the nucleophilic substrate. The Vilsmeier reagent

(generated in situ from

and DMF) acts as the formylating agent.

Reaction Scheme

Step-by-Step Protocol
Reagent Preparation: In a flame-dried 500 mL round-bottom flask under Argon, cool DMF

(1.2 eq) to 0°C. Dropwise add Phosphorus Oxychloride (

) (1.1 eq) over 30 minutes to generate the Vilsmeier salt (white precipitate may form).
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Substrate Addition: Dissolve 1,2-diethoxyethene (1.0 eq, mixture of cis/trans) in anhydrous

Dichloromethane (DCM). Add this solution slowly to the Vilsmeier salt at 0°C.

Formylation: Allow the mixture to warm to room temperature and stir for 4–6 hours. The color

typically shifts to deep yellow/orange.

Hydrolysis: Cool the reaction mixture to 0°C. Carefully quench with saturated aqueous

Sodium Acetate (NaOAc) solution (buffered pH ~5–6) to hydrolyze the iminium intermediate

without cleaving the sensitive enol ether groups.

Workup: Extract the aqueous layer with DCM (

mL). Wash combined organics with brine, dry over

, and concentrate under reduced pressure.

Purification: Purify the crude oil via vacuum distillation (bp ~85°C @ 10 mmHg). Note: Avoid

silica gel chromatography as the acidic surface can hydrolyze the acetal-like enol ether.

Chemical Reactivity Profile
2,3-Diethoxyacrolein possesses three distinct reactive sites, enabling diverse transformations:

C1 (Carbonyl): Hard electrophile, susceptible to 1,2-addition by amines/hydrazines.

C3 (

-Carbon): Soft electrophile (Michael-type), susceptible to nucleophilic attack followed by
elimination (addition-elimination mechanism).

C2 (

-Carbon): Nucleophilic center in the absence of the formyl group, but here it serves to
stabilize the intermediate cations.

Reaction Manifold: Heterocycle Construction
The compound is a "masked" version of mesoxaldehyde (oxomalonaldehyde), making it ideal

for synthesizing heterocycles with specific oxygenation patterns.
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Mechanism: Synthesis of 4-Ethoxypyrazole
Reaction with Hydrazine proceeds via a cascade sequence:

Condensation: Hydrazine attacks the aldehyde (C1) to form a hydrazone.

Cyclization: The distal nitrogen attacks the electrophilic

-carbon (C3).

Elimination: Loss of one molecule of ethanol aromatizes the system, yielding 4-

ethoxypyrazole.
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Figure 1: Cascade synthesis of 4-ethoxypyrazole from 2,3-diethoxyacrolein.

Applications in Drug Development
Pyrimidine Scaffolds (Kinase Inhibitors)
Reaction with amidines (e.g., acetamidine, guanidine) yields 5-ethoxypyrimidines. The 5-alkoxy

group is a critical pharmacophore in several kinase inhibitors (e.g., JAK inhibitors), providing

hydrogen bond acceptor capability and metabolic stability compared to a hydroxyl group.

Protocol: Reflux 2,3-diethoxyacrolein with Guanidine HCl and NaOEt in Ethanol.

Product: 2-Amino-5-ethoxypyrimidine.

Coumarin Precursors
Reaction with activated phenols (e.g., resorcinol) under acidic conditions (Pechmann

condensation analog) can yield 3-ethoxycoumarins, which are precursors for anticoagulants
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and fluorescent probes.

Safety & Handling Guidelines
Storage: Store at -20°C under an inert atmosphere (Argon/Nitrogen). The compound is

prone to autoxidation (forming carboxylic acids) and polymerization.

Stability: Stable in neutral/basic organic solvents. Rapidly hydrolyzes in aqueous acid to form

2-oxomalonaldehyde (Mesoxaldehyde), which is highly reactive and potentially mutagenic.

PPE: Wear chemical-resistant gloves (Nitrile), safety goggles, and work within a fume hood.

Avoid inhalation of vapors.
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Chemical Identity Verification

Title: "2,3-Diethoxy-2-propenal (CAS 14316-70-2) Entry."[1]

Source:Chemical Abstracts Service (CAS).

Context: Verification of CAS number and molecular structure.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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